Cas no 1248408-36-7 (7-fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-amine)

• Product Name: 7-fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-amine
• CAS No: 1248408-36-7
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• CID: 5177589
• PubChem ID: 61721656
• Update Time: 2025-05-25

7-fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-amine
• 7-Fluoro-2-methyl-2,3-dihydrobenzofuran-3-amine
• 3-Benzofuranamine, 7-fluoro-2,3-dihydro-2-methyl-

• Inchi： 1S/C9H10FNO/c1-5-8(11)6-3-2-4-7(10)9(6)12-5/h2-5,8H,11H2,1H3
• InChI Key： MFQGCMOGPFGQFI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1OC(C)C2N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2

Additional information on 7-fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-amine

Comprehensive Overview of 7-fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-amine (CAS No. 1248408-36-7)

The compound 7-fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-amine (CAS No. 1248408-36-7) is a fluorinated benzofuran derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro substitution and dihydrobenzofuran core, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly for targeting neurological and metabolic disorders.

Recent trends in organic chemistry highlight the growing demand for fluorinated heterocycles, as they often exhibit enhanced bioavailability and metabolic stability. The 7-fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-amine scaffold aligns with this trend, offering opportunities for developing novel therapeutics. Its amine functionality further allows for versatile derivatization, enabling the creation of libraries for high-throughput screening.

From an environmental perspective, the synthesis of 1248408-36-7 has been optimized to minimize waste and energy consumption, addressing the pharmaceutical industry's push toward green chemistry. This aligns with global sustainability goals and regulatory pressures to reduce the carbon footprint of chemical production. Researchers are also exploring enzymatic routes for its synthesis, which could further enhance its eco-friendly profile.

The compound's potential applications extend beyond pharmaceuticals. In material science, 7-fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-amine has been investigated as a building block for organic semiconductors and photoactive materials. Its electron-rich benzofuran core and fluorinated aromatic system contribute to tunable optoelectronic properties, making it attractive for OLEDs and photovoltaic devices.

Analytical characterization of CAS No. 1248408-36-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its high purity and structural integrity, which are critical for reproducibility in research. Recent publications have detailed its crystalline polymorphs, highlighting the importance of solid-state characterization in formulation development.

In the context of drug metabolism, the fluoro substituent in 7-fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-amine is known to influence pharmacokinetic properties by modulating cytochrome P450 interactions. This has sparked interest in its use as a metabolic stability enhancer in lead optimization campaigns. Computational studies suggest its potential to penetrate the blood-brain barrier, opening avenues for CNS-targeted therapies.

The agrochemical sector has also explored derivatives of 1248408-36-7 for their herbicidal and fungicidal activities. Its benzofuran-3-amine motif mimics natural product scaffolds, offering a sustainable alternative to traditional pesticides. Field trials are underway to evaluate its efficacy and environmental impact, with preliminary data showing promise for crop protection applications.

Regulatory agencies have classified 7-fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-amine as a research chemical, emphasizing the need for proper handling under GLP conditions. Safety data sheets recommend standard laboratory precautions, reflecting its low acute toxicity profile. Ongoing toxicological studies aim to establish comprehensive risk assessments for industrial-scale applications.

From a commercial standpoint, the global market for fluorinated benzofuran derivatives is projected to grow steadily, driven by demand in Asia-Pacific pharmaceutical hubs. Suppliers of CAS No. 1248408-36-7 are scaling up production to meet research needs, with competitive pricing strategies emerging as patent landscapes evolve.

Future research directions for 7-fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-amine include exploring its chiral applications—the compound's stereocenter offers opportunities for enantioselective synthesis. Additionally, its potential as a proteolysis-targeting chimera (PROTAC) warhead is being investigated, capitalizing on the amine group's ability to form critical hydrogen bonds.

In summary, 1248408-36-7 represents a versatile scaffold at the intersection of medicinal chemistry, materials science, and sustainable synthesis. Its multifaceted applications and alignment with industry trends position it as a compound of enduring scientific and commercial interest.